3-(4-chlorophenyl)tropane-2-carboxylic acid methyl ester
3-(4-chlorophenyl)tropane-2-carboxylic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
130342-80-2
VCID:
VC0236445
InChI:
InChI=1S/C16H20ClNO2/c1-18-12-7-8-14(18)15(16(19)20-2)13(9-12)10-3-5-11(17)6-4-10/h3-6,12-15H,7-9H2,1-2H3/t12?,13?,14-,15?/m1/s1
SMILES:
CN1C2CCC1C(C(C2)C3=CC=C(C=C3)Cl)C(=O)OC
Molecular Formula:
C22H22N4O14
Molecular Weight:
293.79 g/mol
3-(4-chlorophenyl)tropane-2-carboxylic acid methyl ester
CAS No.: 130342-80-2
Main Products
VCID: VC0236445
Molecular Formula: C22H22N4O14
Molecular Weight: 293.79 g/mol
| CAS No. | 130342-80-2 |
|---|---|
| Product Name | 3-(4-chlorophenyl)tropane-2-carboxylic acid methyl ester |
| Molecular Formula | C22H22N4O14 |
| Molecular Weight | 293.79 g/mol |
| IUPAC Name | methyl (1R)-3-(4-chlorophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate |
| Standard InChI | InChI=1S/C16H20ClNO2/c1-18-12-7-8-14(18)15(16(19)20-2)13(9-12)10-3-5-11(17)6-4-10/h3-6,12-15H,7-9H2,1-2H3/t12?,13?,14-,15?/m1/s1 |
| Standard InChIKey | ZEOHVQFWFVMPGM-MIGSVPMKSA-N |
| Isomeric SMILES | CN1[C@@H]2CCC1CC(C2C(=O)OC)C3=CC=C(C=C3)Cl |
| SMILES | CN1C2CCC1C(C(C2)C3=CC=C(C=C3)Cl)C(=O)OC |
| Canonical SMILES | CN1C2CCC1C(C(C2)C3=CC=C(C=C3)Cl)C(=O)OC |
| Synonyms | 3-(4-chlorophenyl)tropane-2-carboxylic acid methyl ester RTI-COC 31 RTI-COC-31 |
| PubChem Compound | 131195 |
| Last Modified | Nov 11 2021 |
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